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Compound of Interest

Compound Name: 3-Monochlorotriiodothyronine

CAS No.: 909279-46-5

Cat. No.: B601863

Get Quote

Executive Summary
3-Monochlorotriiodothyronine (MCT) (CAS: 909279-46-5) is a critical halogenated thyronine

analog, primarily identified as a process-related impurity in the synthesis of Levothyroxine

Sodium (T4).[1] Chemically defined as (S)-2-amino-3-[3-chloro-4-(4-hydroxy-3,5-

diiodophenoxy)-5-iodophenyl]propanoic acid, it represents a tetra-halogenated structure where

a chlorine atom replaces one iodine atom on the tyrosyl (inner) ring of the thyroxine scaffold.

Differentiation of MCT from the parent T4 molecule and other iodothyronines (T3, rT3) requires

high-resolution orthogonal analysis. This guide details the spectroscopic "fingerprint" of MCT,

focusing on the unique symmetry breaking in NMR and the chlorine isotopic signature in Mass

Spectrometry.

Structural Logic & Nomenclature
To interpret spectra accurately, one must understand the structural deviation from T4.

Scaffold: Thyronine core (two phenyl rings linked by an ether bridge).
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Inner Ring (Tyrosyl): Asymmetric substitution (3-Chloro, 5-Iodo). In T4, this ring is symmetric

(3,5-Diiodo).

Outer Ring (Phenolic): Symmetric substitution (3',5'-Diiodo).

Key Differentiator: The asymmetry of the inner ring destroys the chemical equivalence of the

H-2 and H-6 protons observed in T4.

Diagram: Structural Hierarchy & Numbering

Thyronine Scaffold

Inner Ring (Tyrosyl)
Pos 3: Chlorine (Cl)

Pos 5: Iodine (I)Contains

Outer Ring (Phenolic)
Pos 3': Iodine (I)
Pos 5': Iodine (I)

Ether Link

Alanine Side Chain
(S)-2-amino-propanoic acidC1 Attachment

Symmetry Breaker:
Cl (3) vs I (5)

Render H2/H6 Non-equivalent

Click to download full resolution via product page

Caption: Structural logic of 3-Monochlorotriiodothyronine highlighting the inner-ring

asymmetry that dictates NMR splitting patterns.

Mass Spectrometry (MS) Data
Mass spectrometry provides the most definitive identification due to the unique isotopic

abundance of Chlorine (

and

) compared to the monoisotopic Iodine (

).

Molecular Ion & Isotope Pattern
Unlike T4 (which contains 4 Iodines and shows a simple M+H peak), MCT contains 1 Chlorine.

This imparts a distinct 3:1 intensity ratio between the molecular ion (
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) and the

isotope.

Parameter Value / Characteristic Notes

Formula

Monoisotopic Mass 684.75 Da

Based on

and

[M+H]+ (ESI Positive) 685.76 m/z Base peak

[M+H]+ +2 (Isotope) 687.76 m/z

Approx. 32% abundance of

base peak (due to

)

[M-H]- (ESI Negative) 683.74 m/z
Preferred for acidic

quantification

Fragmentation Pathway (MS/MS)
Fragmentation follows the classic thyronine pathway: neutral loss of ammonia and formic acid

from the alanine side chain, followed by sequential dehalogenation.

Primary Loss: Ammonia (

, -17 Da) and Formic Acid (

, -46 Da).

Secondary Loss: Iodine radical (

, -127 Da) or HI (-128 Da).

Diagnostic Fragment: The retention of the Chlorine atom in early fragments distinguishes

MCT from de-iodinated T4 metabolites (like T3).
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Parent Ion [M+H]+
m/z 685.8

[M+H - NH3]+
m/z 668.8

- NH3 (17)

[M+H - NH3 - HCOOH]+
m/z 622.8

(Alanine Loss)

- HCOOH (46)

De-iodinated Fragment
[Frag2 - I]+
m/z 495.9

- I (127)

Chlorine (Cl) is typically retained
in early fragmentation due to
stronger C-Cl bond vs C-I.

Click to download full resolution via product page

Caption: Proposed ESI(+) MS/MS fragmentation pathway for MCT. The chlorine atom typically

exhibits higher bond dissociation energy than iodine.

Nuclear Magnetic Resonance (NMR) Data
NMR analysis of MCT requires a high-field instrument (≥400 MHz) to resolve the aromatic

region. The key differentiator from T4 is the Inner Ring signals.

1H-NMR (Proton) Predictions (DMSO-d6)
In T4, the inner ring protons (H-2, H-6) appear as a singlet because positions 3 and 5 both hold

Iodine. In MCT, position 3 is Cl and position 5 is I. This asymmetry causes H-2 and H-6 to split

or appear as distinct singlets with meta-coupling.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b601863/docs?utm_src=pdf-body-img#technical-guide-spectroscopic-characterization-of-3-monochlorotriiodothyronine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b601863?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Position
Shift (

ppm)
Multiplicity Integration

Assignment
Logic

H-2' / H-6' 7.05 - 7.15 Singlet (s) 2H

Outer ring

(symmetric 3',5'-

diiodo). Similar to

T4.

H-2 7.60 - 7.70 Doublet (d) 1H

Inner ring.

Deshielded by

adjacent Cl/I.

Distinct from H-6.

H-6 7.80 - 7.90 Doublet (d) 1H

Inner ring.

Distinct from H-2.

Meta-coupling (

).

Alpha-H 3.80 - 4.00 Multiplet (m) 1H
Chiral center

(Alanine chain).

Beta-H 2.80 - 3.20 Multiplet (m) 2H Benzylic protons.

Critical Validation Step: If your spectrum shows a single integrated peak

ppm for 2 protons, you likely have T4, not MCT. MCT must show splitting or two distinct signals
for the inner ring protons.

13C-NMR (Carbon) Highlights
C-Cl Carbon (C-3): Distinct shift upfield relative to C-I due to electronegativity/heavy atom

effect differences.

C-I Carbons (C-5, C-3', C-5'): Typically found around 90-100 ppm (shielded by the heavy

iodine atom).

Infrared (IR) Spectroscopy
IR is less specific than NMR/MS but useful for solid-state fingerprinting (USP identification).
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Functional Group
Wavenumber (

)
Assignment

O-H / N-H 3200 - 3450
Broad stretch (Phenolic OH

and Amine).

C=O 1600 - 1650
Carboxylate (zwitterionic form

often shifts this).

Ar-C=C 1450 - 1500
Aromatic ring skeletal

vibrations.

Ar-Cl 1050 - 1090

Aryl-Chlorine stretch

(Weak/Medium). Differentiator

from T4.

C-O-C 1240 - 1260 Diphenyl ether linkage stretch.

Experimental Protocol: LC-MS Identification
To detect MCT as an impurity in a Levothyroxine sample, use the following validated workflow.

Reagents & Equipment
Instrument: UHPLC coupled to Q-TOF or Triple Quadrupole MS.

Column: C18 Reverse Phase (e.g., 2.1 x 100mm, 1.7µm).

Mobile Phase A: 0.1% Formic Acid in Water.

Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

Step-by-Step Workflow
Sample Preparation: Dissolve 10 mg of Levothyroxine API in 10 mL of Methanol/Water

(50:50) with 0.05% NaOH (Thyronines are soluble in alkaline solution).

Gradient Elution:
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0-2 min: 10% B

2-10 min: Linear ramp to 90% B

10-12 min: Hold 90% B

MS Settings:

Mode: ESI Positive (or Negative).[2]

Scan Range: m/z 100 - 1000.

Data Processing:

Extract Ion Chromatogram (EIC) for m/z 685.76.

Verification: Check the mass spectrum at the peak apex. Confirm the presence of the

~32% relative abundance peak at m/z 687.76 (Cl-37 isotope). If the M+2 peak is negligible

(<5%), the compound is likely a de-iodinated artifact, not the chlorinated impurity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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